2,2-Dichloroethanol
Overview
Description
2,2-Dichloroethanol, also known as ethylene dichloride, is a halogenated hydrocarbon with the chemical formula C2H4Cl2. It is a colorless, volatile liquid with a sweet, ether-like odor. This compound is a useful reagent in organic synthesis, and it is also used in the production of pharmaceuticals, pesticides, and other industrial chemicals.
Scientific Research Applications
1. Environmental Pollution and Remediation
2,2-Dichloroethanol is a significant environmental pollutant, mainly as a byproduct in various industrial processes. Research has focused on its biodegradation and removal from contaminated sites. Notably, anodophilic microbial consortia in microbial fuel cells have shown effective degradation of 1,2-dichloroethane, a related compound, suggesting potential applications for this compound as well (Pham, Boon, Marzorati, & Verstraete, 2009). Additionally, studies have demonstrated the effectiveness of bioelectrochemical systems in treating chloroethanes, offering insights into groundwater remediation techniques (Leitão et al., 2016).
2. Industrial and Chemical Applications
This compound has applications in various industrial processes. For instance, it's used as an intermediate in the production of vinyl chloride and other chlorinated hydrocarbons. It's also utilized as a solvent in various industries, indicating its versatility in different chemical processes (Ware, 1988).
3. Health and Safety Research
Given its widespread industrial use, research into the health and safety aspects of this compound is crucial. Studies have been conducted to determine safe levels of exposure in workplace environments and to develop methods for its detection and quantification in air (Woźnica, 2018).
4. Advanced Treatment Technologies
Innovations in treatment technologies for this compound include the use of photocatalysis with nano-photocatalysts. This approach shows promise in degrading chlorinated hydrocarbons like 1,2-dichloroethane, suggesting potential applications for similar compounds (Mohsenzadeh, Mirbagheri, & Sabbaghi, 2019).
Mechanism of Action
Target of Action
2,2-Dichloroethanol primarily interacts with chlorine atoms (Cl) and hydroxyl radicals (OH) in the environment . These are the primary targets of this compound and play a crucial role in its mechanism of action.
Mode of Action
The interaction of this compound with its targets involves oxidation initiated by chlorine atoms and hydroxyl radicals . This oxidation process results in the formation of various compounds such as HCOCl, CHCl2CHO, and COCl2 .
Biochemical Pathways
The biochemical pathway of this compound involves the oxidation of the compound by chlorine atoms and hydroxyl radicals . This oxidation process leads to the formation of HCOCl, CHCl2CHO, and COCl2 . These compounds are the downstream effects of the affected pathways.
Pharmacokinetics
The reaction rate constants for the interaction of this compound with chlorine atoms and hydroxyl radicals have been measured . These rate constants can provide some insight into the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of this compound.
Result of Action
The result of the action of this compound is the formation of HCOCl, CHCl2CHO, and COCl2 . These compounds are formed as a result of the oxidation of this compound by chlorine atoms and hydroxyl radicals .
Action Environment
The action of this compound is influenced by environmental factors such as the presence of chlorine atoms and hydroxyl radicals . The concentration of these radicals in the environment can affect the rate of oxidation of this compound and thus its efficacy and stability .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
2,2-Dichloroethanol is involved in biochemical reactions, particularly in the oxidation process initiated by Cl atoms and OH radicals . The nature of these interactions is primarily oxidative, leading to the formation of products such as HCOCl, CHCl2CHO, and COCl2 .
Cellular Effects
It has been identified in human blood, suggesting that it can interact with cells and potentially influence cellular processes
Molecular Mechanism
The molecular mechanism of this compound primarily involves its oxidation by Cl atoms and OH radicals . This reaction results in the formation of various products, indicating that this compound may interact with biomolecules through binding interactions, potentially influencing enzyme activity and gene expression .
Metabolic Pathways
Given its involvement in oxidation reactions, it is likely that it interacts with enzymes involved in these processes .
properties
IUPAC Name |
2,2-dichloroethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H4Cl2O/c3-2(4)1-5/h2,5H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IDJOCJAIQSKSOP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(Cl)Cl)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H4Cl2O |
Source
|
| Record name | 2,2-DICHLOROETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20156 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4024989 |
Source
|
| Record name | 2,2-Dichloroethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4024989 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
114.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
2,2-dichloroethanol is a clear pale yellow liquid. (NTP, 1992) |
Source
|
| Record name | 2,2-DICHLOROETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20156 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Boiling Point |
295 °F at 760 mmHg (NTP, 1992) |
Source
|
| Record name | 2,2-DICHLOROETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20156 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Flash Point |
173 °F (NTP, 1992) |
Source
|
| Record name | 2,2-DICHLOROETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20156 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Solubility |
greater than or equal to 100 mg/mL at 73 °F (NTP, 1992) |
Source
|
| Record name | 2,2-DICHLOROETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20156 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Density |
1.404 at 77 °F (NTP, 1992) - Denser than water; will sink |
Source
|
| Record name | 2,2-DICHLOROETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20156 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
CAS RN |
598-38-9 |
Source
|
| Record name | 2,2-DICHLOROETHANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/20156 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
| Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
| Record name | 2,2-Dichloroethanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=598-38-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 2,2-Dichloroethanol | |
| Source | ChemIDplus | |
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| Record name | 2,2-DICHLOROETHANOL | |
| Source | DTP/NCI | |
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| Record name | Ethanol, 2,2-dichloro- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 2,2-Dichloroethanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID4024989 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-dichloroethanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.030 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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| Record name | 2,2-DICHLOROETHANOL | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/RU6JX11G7W | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
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